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Enzyme Type/Name Abbreviation Catalyzed Reaction
Key Intermediate
Produced

Glycosyltransferase UGT85AF8 Glycosylation of tyrosol to form

salidroside [1]

Salidroside

BAHD Acyltransferase SHCT Regioselective acylation of

salidroside with p-coumaroyl-CoA to
form osmanthuside A [1]

Osmanthuside A

Glycosyltransferase UGT79G7
(OART)

Adds rhamnose to osmanthuside A to
form osmanthuside B [1]

Osmanthuside B

Cytochrome P450
Hydroxylase

OBH Meta-hydroxylation of the p-
coumaroyl and tyrosol moieties in

osmanthuside B to form
verbascoside [1]

Verbascoside

The complete pathway from primary metabolites to verbascoside is illustrated below.
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Detailed Pathway Explanation

The biosynthesis begins with the shikimate pathway, which produces the aromatic amino acids

phenylalanine and tyrosine [2]. These serve as the primary precursors for the verbascoside downstream

pathway, which splits into four branches [2]:
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The Phenylpropanoid Pathway: Phenylalanine is converted sequentially to cinnamic acid, p-
coumaric acid, and finally to the activated donor p-coumaroyl-CoA [1].
The Hydroxytyrosol Pathway: Tyrosine is converted to tyrosol. The glycosyltransferase UGT85AF8
then catalyzes the first glycosylation step, attaching glucose to tyrosol to form salidroside [1].
The Converging Steps: The pathways converge when the BAHD acyltransferase SHCT uses p-
coumaroyl-CoA to acylate salidroside, forming osmanthuside A. This is a crucial regioselective
acylation step [1].

The Final Steps: A second glycosyltransferase, UGT79G7, adds a rhamnose sugar to form
osmanthuside B. Finally, the cytochrome P450 hydroxylase OBH performs a dual hydroxylation,

introducing the characteristic catechol groups to both the cinnamic acid and tyrosol moieties of
osmanthuside B, completing the synthesis of verbascoside [1].

Key Experimental Approaches for Gene Discovery

The identification of these genes, particularly the elusive SHCT and OBH, relied on advanced transcriptomic

and biochemical methods. The general workflow is summarized below.

Transcriptome Sequencing & Assembly Differential Expression Analysis KEGG Pathway Mapping & Candidate Gene Screening Heterologous Expression in E. coli In Vitro Enzymatic Assay Pathway Reconstitution & Validation
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Key methodologies from the search results include:

Transcriptome Sequencing & Analysis: Researchers used RNA-Seq on tissues high in

verbascoside (e.g., leaves of Ligustrum robustum, roots of Rehmannia glutinosa) to generate a
database of genes (unigenes) [1] [3]. Differential expression analysis compared transcripts from high-

versus low-producing tissues or different developmental stages to identify candidate genes [1].
KEGG Pathway Mapping: Assembled unigenes were mapped to the Kyoto Encyclopedia of Genes

and Genomes (KEGG) database to identify which genes were associated with phenylpropanoid and
glycoside biosynthesis pathways [3].

Heterologous Expression & In Vitro Assays: Candidate genes were cloned and expressed in
systems like E. coli to produce the recombinant protein [1]. These purified proteins were then

incubated with predicted substrates (e.g., salidroside and p-coumaroyl-CoA for SHCT; osmanthuside
B for OBH) in vitro. The reaction products were analyzed using techniques like LC-MS to confirm the

formation of the expected intermediate (osmanthuside A or verbascoside), thus validating the
enzyme's function [1].
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Strategies for Enhanced Verbascoside Production

Beyond discovery, the elucidated pathway enables efficient production, addressing the challenges of low

yield from plant extraction.

Heterologous Production in Microbes: With the full set of genes, the entire verbascoside pathway

has been reconstituted in E. coli, enabling sustainable production from simple carbon sources without
relying on plant cultivation [1].

Bioprocessing in Plant Cell Cultures: Adding the precursor L-Phenylalanine (L-Phe) or the elicitor
Methyl Jasmonate (MeJa) to cell suspension cultures of verbascoside-producing plants like

Buddleja cordata can significantly boost production. One study reported a 213% increase after MeJa
elicitation [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s546690?utm_src=pdf-body
https://www.smolecule.com/products/s546690?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10363510/
https://www.smolecule.com/products/s546690?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S025462992031022X
https://www.smolecule.com/products/s546690?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10363510/
https://www.mdpi.com/2079-6382/14/7/697
https://link.springer.com/article/10.1007/s11032-016-0548-x
https://www.sciencedirect.com/science/article/pii/S025462992031022X
https://www.smolecule.com/products/b546690#verbascoside-biosynthetic-pathway
https://www.smolecule.com/products/b546690#verbascoside-biosynthetic-pathway
https://www.smolecule.com/products/b546690#verbascoside-biosynthetic-pathway
https://www.smolecule.com/products/s546690?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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